2-(4-Methyloxan-4-yl)acetaldehyde

• CAS: 2002472-33-3

Core Science & Biosynthesis

2-(4-Methyloxan-4-yl)acetaldehyde chemical structure and properties

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 2-(4-Methyloxan-4-yl)acetaldehyde , a critical building block in modern drug discovery.

Structure, Synthesis, and Application in Medicinal Chemistry

Executive Summary

2-(4-Methyloxan-4-yl)acetaldehyde (Systematic Name: 2-(4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde) is a specialized aliphatic aldehyde intermediate used primarily in the synthesis of pharmaceutical agents. It features a tetrahydropyran (THP) ring with a quaternary carbon at the 4-position, substituted with both a methyl group and an acetaldehyde side chain.

This structural motif is highly valued in medicinal chemistry as a bioisostere for 4,4-disubstituted cyclohexanes . The oxygen atom in the THP ring lowers lipophilicity (LogP) and improves metabolic stability compared to its carbocyclic counterparts, while the quaternary center prevents oxidative metabolism at the typically labile 4-position.

Chemical Identity & Properties

Structural Analysis

The molecule consists of a saturated six-membered oxygen heterocycle (oxane/tetrahydropyran). The C4 position is a quaternary center, creating a gem-disubstituted geometry that forces the substituents (methyl and acetaldehyde) into specific axial/equatorial conformations, often favoring the "gem-disubstituent effect" which can pre-organize the molecule for binding to protein targets.

Property	Data
IUPAC Name	2-(4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.20 g/mol
SMILES	CC1(CCOCC1)CC=O[1][2]
CAS Registry Number	Not widely listed; Analogous to 65626-23-5 (des-methyl)
Predicted LogP	~0.7 – 0.9
H-Bond Acceptors	2 (Ether O, Carbonyl O)
H-Bond Donors	0
Physical State	Colorless to pale yellow liquid

Physicochemical Characteristics[3]

• Solubility: Highly soluble in organic solvents (DCM, THF, Ethyl Acetate); moderately soluble in water due to the ether and aldehyde polarities.

• Reactivity: The aldehyde group is electrophilic, susceptible to nucleophilic attack (e.g., reductive amination, Grignard addition) and oxidation to the corresponding carboxylic acid.

• Stability: Prone to air oxidation (forming 2-(4-methyl-THP-4-yl)acetic acid) and polymerization if stored without stabilizers at ambient temperature.

Synthetic Routes & Methodology

The synthesis of 2-(4-Methyloxan-4-yl)acetaldehyde requires constructing the quaternary center at the C4 position of the pyran ring. The most robust route involves a conjugate addition to a pyran-4-ylidene precursor, followed by functional group manipulation.

Retrosynthetic Analysis

The target aldehyde is accessed via the oxidation of the corresponding alcohol, which in turn is derived from an ester precursor. The quaternary center is installed via organocopper conjugate addition.

Pathway: Aldehyde

Alcohol Ester Unsaturated Ester Tetrahydropyran-4-one

Detailed Experimental Protocol

Note: This protocol is a standardized adaptation based on 4,4-disubstituted pyran synthesis literature.

Step 1: Horner-Wadsworth-Emmons Olefination

Reagents: Tetrahydropyran-4-one, Triethyl phosphonoacetate, NaH, THF.

• Suspend NaH (1.1 eq) in anhydrous THF at 0°C.

• Dropwise add triethyl phosphonoacetate (1.1 eq); stir for 30 min to generate the ylide.

• Add tetrahydropyran-4-one (1.0 eq) dropwise.

• Warm to RT and stir for 4–6 hours.

• Workup: Quench with water, extract with EtOAc.

• Product: Ethyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate.

Step 2: Conjugate Addition (Installation of Methyl Group)

Reagents: MeMgBr, CuI (cat), TMSCl, THF.

• Cool a solution of CuI (0.1 eq) and the unsaturated ester from Step 1 in anhydrous THF to -78°C.

• Add TMSCl (2.0 eq) to activate the enoate.

• Slowly add MeMgBr (1.5 eq, 3M in ether). The copper catalyzes the 1,4-addition rather than 1,2-addition.

• Stir at -78°C for 1 hour, then warm to RT.

• Mechanism: The methyl group adds to the C4 position, pushing the double bond electrons to form the enolate, which is trapped or protonated.

• Product: Ethyl 2-(4-methyltetrahydro-2H-pyran-4-yl)acetate.

Step 3: Reduction to Alcohol

Reagents: LiAlH₄, THF.

• Dissolve the ester from Step 2 in anhydrous THF.

• Cool to 0°C and carefully add LiAlH₄ (1.2 eq).

• Stir for 2 hours.

• Workup: Fieser workup (H₂O, 15% NaOH, H₂O) to precipitate aluminum salts. Filter and concentrate.

• Product: 2-(4-methyltetrahydro-2H-pyran-4-yl)ethanol.

Step 4: Oxidation to Target Aldehyde

Reagents: Dess-Martin Periodinane (DMP) or Swern Conditions.

• Dissolve the alcohol in DCM.

• Add DMP (1.1 eq) at 0°C.

• Stir for 1–2 hours.

• Workup: Quench with saturated NaHCO₃/Na₂S₂O₃. Extract with DCM.

• Purification: Silica gel chromatography (Hexane/EtOAc).

• Final Product: 2-(4-Methyloxan-4-yl)acetaldehyde .

Visualization: Synthesis Pathway

Caption: Step-by-step synthetic pathway for 2-(4-Methyloxan-4-yl)acetaldehyde, highlighting the critical conjugate addition step.

Medicinal Chemistry Applications

Bioisosterism and Physicochemical Tuning

The 4-methyl-tetrahydropyran motif is a classic bioisostere for the 4-methylcyclohexyl group .

• Lipophilicity: The ether oxygen reduces LogP by approximately 1.0–1.5 units compared to cyclohexane, improving water solubility and reducing non-specific protein binding.

• Conformation: The quaternary center at C4 locks the ring into a chair conformation where the bulky group (acetaldehyde chain) typically adopts the equatorial position to minimize 1,3-diaxial interactions.

Metabolic Stability

In standard cyclohexyl rings, the C4 position is a "metabolic hot-spot" prone to hydroxylation by Cytochrome P450 enzymes.

• Blocking Strategy: By installing a methyl group and the side chain at C4 (quaternary center), the abstractable hydrogen is removed.

• Result: This modification significantly extends the half-life (

  ) of the drug candidate in microsomal stability assays.

Common Drug Design Uses

This aldehyde is typically used as a "linker" or "warhead precursor" in:

• Reductive Amination: Reacting with primary amines to form secondary amine linkers in kinase inhibitors (e.g., ALK, ROS1 inhibitors).

• Wittig Reactions: To extend the carbon chain for GPCR ligands.

• Strecker Synthesis: To generate unnatural amino acids containing the THP core.

Handling and Safety Information

• Storage: Aldehydes are prone to aerobic oxidation to carboxylic acids. Store under an inert atmosphere (Nitrogen/Argon) at -20°C.

• Hazards: Likely an irritant to eyes, skin, and respiratory system. Use in a fume hood.

• Stability: Avoid strong bases which may cause aldol polymerization of the acetaldehyde side chain.

References

• PubChemLite Compound Summary. "2-(4-methyloxan-4-yl)acetaldehyde." PubChem. Accessed Oct 2023. Link

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. (Context on THP as cyclohexane bioisostere). Link

• Müller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 317(58

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. PubChemLite - 2-(2,2-dimethyloxan-4-yl)acetaldehyde (C9H16O2) [pubchemlite.lcsb.uni.lu]

Olfactory profile of 2-(4-methyloxan-4-yl)acetaldehyde derivatives

Technical Monograph: Olfactory & Physicochemical Profile of 2-(4-Methyloxan-4-yl)acetaldehyde Derivatives

Executive Summary

This technical guide provides an in-depth analysis of 2-(4-methyloxan-4-yl)acetaldehyde (Systematic name: 2-(4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde) and its primary derivatives. As the fragrance industry seeks stable, biodegradable alternatives to restricted "Muguet" (Lily of the Valley) aldehydes like Lyral® and Lilial®, the tetrahydropyran (oxan) scaffold has emerged as a critical pharmacophore.

This molecule represents a structural hybrid between the floral density of Florol® (4-methyl-2-(2-methylpropyl)tetrahydro-2H-pyran-4-ol) and the diffusive lift of aliphatic aldehydes. Its quaternary C4-center confers oxidative stability and a unique "transparent" floralcy essential for modern marine and floral accords.

Olfactory Profile Analysis

The olfactory signature of 2-(4-methyloxan-4-yl)acetaldehyde is characterized by a dualistic nature: the sharp, diffusive "lift" of the aldehyde functional group anchored by the substantive, floral body of the methylated pyran ring.

Table 1: Sensory Descriptors & Performance

Parameter	Description
Primary Odor Class	Floral-Aldehydic / Green-Marine
Top Notes	Sharp, ozonic, unripe citrus peel (grapefruit/lime), metallic green (reminiscent of Triplal).
Heart Notes	Transparent Muguet (Lily of the Valley), watery rose petals, rhubarb stalk.
Base/Dry Down	Soft woody-amber nuances, clean musk interaction.
Tenacity	Moderate to Long (48–72 hours on blotter). The pyran ring increases substantivity compared to linear aldehydes (e.g., Dodecanal).
Threshold	Low (< 5 ng/L in air). High impact material.
Stability	High stability in acidic/alkaline media due to the ether linkage; less prone to polymerization than phenyl-propanals.

Mechanistic Insight (SAR)

The 4-methyl substitution on the tetrahydropyran ring creates a quaternary center. In Structure-Odor Relationship (SAR) studies, this steric bulk prevents rapid metabolic oxidation and enzymatic degradation, prolonging the scent profile. Furthermore, the oxygen atom in the ring acts as a hydrogen-bond acceptor, enhancing water solubility and "bloom" in aqueous media (shampoos, detergents) compared to carbocyclic analogs like Cyclal C.

Physicochemical Properties

Understanding the physical parameters is crucial for formulation in hydrophobic (fine fragrance) vs. hydrophilic (functional) bases.

Table 2: Key Physicochemical Data

Property	Value (Approx/Derived)	Relevance
Molecular Formula	C₈H₁₄O₂	Core structure
Molecular Weight	142.20 g/mol	Diffusivity range (Top-Heart)
LogP (o/w)	1.8 – 2.2	Good substantivity on fabric; moderate bioaccumulation potential.
Vapor Pressure	~0.1 mmHg @ 25°C	Provides "lift" without immediate evaporation.
Flash Point	> 85°C	Safer handling classification (Class IIIA/IIIB).

Synthesis & Manufacturing Pathways

The synthesis of 4-substituted pyran acetaldehydes typically involves constructing the pyran ring via a Prins Reaction or Hetero-Diels-Alder , followed by functional group modification.

Primary Synthetic Route (Industrial Feasibility)

• Cyclization: Reaction of 3-methyl-3-buten-1-ol (Isoprenol) with an aldehyde (e.g., Formaldehyde/Acetaldehyde) under acidic conditions to form the pyran ring.

• Functionalization: The resulting 4-methyl-tetrahydropyran-4-ol (Florol precursor) is dehydrated to the alkene, then subjected to Hydroformylation (Oxo process) to yield the aldehyde.

• Alternative: Claisen rearrangement of a vinyl ether derived from (4-methyl-tetrahydropyran-4-yl)methanol.

Caption: Figure 1. Proposed industrial synthesis via Prins cyclization followed by Claisen rearrangement to install the acetaldehyde chain.

Derivative Profiles

The aldehyde group is reactive.[1] Derivatization allows perfumers to modulate the volatility and stability (especially in bleach or high-pH products).

A. The Diethyl Acetal Derivative

• Structure: 4-(2,2-diethoxyethyl)-4-methyltetrahydro-2H-pyran.

• Odor Profile: Softer, less "sparkling" than the aldehyde. Enhances the fruity-grapefruit and woody facets while suppressing the metallic green notes.

• Application: Ideal for bleach-based cleaners where free aldehydes degrade rapidly.

B. The Alcohol Derivative (Reduction Product)

• Structure: 2-(4-methyloxan-4-yl)ethanol.

• Odor Profile: Extremely floral, approaching the character of Muguet and Rose alcohols (like Citronellol/Geraniol) but with a "waxy" pyran undertone.

• Application: A heart-note builder for white floral accords (Jasmine/Gardenia).

Applications in Perfumery

Fine Fragrance: The "New Muguet" Accord

With the ban on Lyral, this molecule serves as a pivotal bridge. It lacks the "fatty" note of traditional aliphatic aldehydes (C10-C12) and the potential sensitization issues of phenyl-propanals.

• Usage Level: 0.1% – 2.0%.

• Effect: Adds "verticality" to the fragrance, pulling the floral heart up to the top notes.

Functional Fragrance: Stability & Bloom

The ether oxygen in the pyran ring increases hydrophilicity.

• Benefit: In surfactant systems (shampoo/laundry), the molecule partitions effectively into the water phase during washing (bloom) and deposits on fabric due to its hydrophobic methyl/carbon backbone.

Caption: Figure 2. Olfactory vector map. Red lines indicate dominant characteristics; yellow/green indicate secondary nuances.

References

• The Good Scents Company. (n.d.). Tetrahydro-2H-pyran-4-yl acetaldehyde Odor Profile. Retrieved from [Link] (Extrapolated data).

• Research Institute for Fragrance Materials (RIFM). (2022). Safety Assessment of Tetrahydro-4-methyl-2-propyl-2H-pyran-4-yl acetate. Food and Chemical Toxicology. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]

Advanced Oxane Architectures: Synthetic Strategies and Olfactory Pharmacophores in Fragrance Chemistry

Topic: Novel Oxane-Based Fragrance Ingredients and Building Blocks Content Type: Technical Whitepaper Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

The shift from macrocyclic musks to highly functionalized oxanes (saturated cyclic ethers) represents a paradigm shift in modern fragrance chemistry. Structurally defined by tetrahydropyran (THP) and 1,3-dioxane motifs, these molecules offer superior substantivity, hydrolytic stability, and biodegradability compared to their aldehyde or ester counterparts.

For the drug development professional, the synthesis of these fragrance ingredients is of dual interest. The tetrahydropyran pharmacophore is ubiquitous in polyketide antibiotics and marine toxins. Consequently, the synthetic methodologies optimized for high-volume fragrance production—specifically the Prins cyclization and hetero-Diels-Alder (HDA) reactions—serve as scalable models for pharmaceutical intermediate synthesis.[1]

This guide details the synthesis, stereochemical implications, and olfactory profiles of novel oxane building blocks, with a specific focus on the Prins reaction as a versatile platform.

Structural Classes & Olfactory Profiles

Oxane-based ingredients generally fall into two primary structural classes. The "oxane" nomenclature in this context refers broadly to cyclic ethers, distinct from the specific sulfur-containing trade name "Oxane" (1,3-oxathiane).[1]

Tetrahydropyrans (THPs)

THPs are the workhorses of the floral-green family.

• Key Example: Rose Oxide (4-methyl-2-(2-methylprop-1-en-1-yl)tetrahydro-2H-pyran).[1][2][3]

• Olfactory Profile: Metallic, floral, green, geranium.

• Novelty: Recent patent literature (e.g., EP2112144A1) highlights 2,4-disubstituted THPs that extend the "Rose Oxide" profile into muguet (lily-of-the-valley) territories by modifying the C2 side chain.[1]

1,3-Dioxanes

Formed via the condensation of alkenes with formaldehyde (Prins) or diols with aldehydes/ketones.

• Key Example: Florol® (2-isobutyl-4-methyl-tetrahydro-2H-pyran-4-ol) - Note: While Florol is technically a pyranol, it is often synthesized via chemistry analogous to dioxane formation.[1]

• Olfactory Profile: Soft floral, fresh, muguet.[4]

• Stability: The acetal/ether linkage renders them stable in high-pH environments (bleach/detergents), a significant advantage over aldehydes like Hydroxycitronellal.

The Prins Platform: Mechanism & Methodology

The acid-catalyzed Prins reaction is the definitive method for constructing the oxane core. It involves the electrophilic addition of a carbonyl compound (usually an aldehyde) to an alkene.[5]

Mechanistic Pathway

The reaction proceeds through a distinct oxocarbenium intermediate.[5] Control over the reaction conditions determines whether the product is a 1,3-dioxane (kinetic product with excess aldehyde) or a tetrahydropyran (thermodynamic product via hydrolysis/cyclization).

Figure 1: Mechanistic Divergence in Prins Cyclization

Caption: Mechanistic bifurcation in the Prins reaction. Kinetic trapping yields 1,3-dioxanes, while thermodynamic equilibration favors tetrahydropyrans.[1]

Experimental Protocol: Green Synthesis of Florol Analogues

Objective: Synthesis of 2-isobutyl-4-methyl-tetrahydro-2H-pyran-4-ol (Florol type) via heterogeneous catalysis. This protocol replaces traditional H₂SO₂ with a solid acid catalyst (H-Beta Zeolite or Amberlyst-15) to improve selectivity and waste metrics.[1]

Reagents:

• Isoprenol (3-methyl-3-buten-1-ol): 1.0 eq[1]

• Isovaleraldehyde: 1.2 eq[1]

• Catalyst: H-Beta Zeolite (calcined) or Amberlyst-15 (5 wt%)[1]

• Solvent: Anhydrous CH₂Cl₂ or solvent-free (if neat)[1]

Step-by-Step Methodology:

• Catalyst Activation:

  • If using Zeolite: Calcine H-Beta at 500°C for 4 hours to remove adsorbed water and activate acid sites.[1]

  • If using Amberlyst-15: Wash with methanol and dry under vacuum at 60°C.[1]

• Reaction Assembly:

  • In a 250mL three-neck round-bottom flask equipped with a reflux condenser and internal temperature probe, charge the Isovaleraldehyde (1.2 eq) and Catalyst.

  • Maintain temperature at 0°C using an ice/salt bath.

• Addition:

  • Add Isoprenol (1.0 eq) dropwise over 60 minutes. Critical: Slow addition prevents polymerization of the aldehyde (aldol side-reactions).[1]

• Cyclization:

  • Allow the mixture to warm to room temperature (25°C).

  • Stir vigorously for 4–6 hours. Monitor consumption of Isoprenol via GC-MS.

  • Checkpoint: Look for the disappearance of the alkene stretch (1640 cm⁻¹) in IR.

• Work-up:

  • Filter the catalyst (recyclable).

  • Wash the filtrate with saturated NaHCO₃ (to neutralize trace acid) and Brine.

  • Dry over MgSO₄ and concentrate in vacuo.

• Purification:

  • Perform fractional distillation under reduced pressure (approx. 2 mbar).

  • Collect the fraction boiling at 85–90°C (depending on vacuum).

  • Yield Target: >75% purity of the pyranol.

Structure-Odor Activity Relationships (SOR)

In oxane chemistry, stereochemistry is not a subtle nuance—it is the primary determinant of odor value. The rigid ring structure locks substituents into axial or equatorial positions, dramatically altering receptor binding affinity.

The "Rose Oxide" Effect

The cis-isomer of Rose Oxide is significantly more potent than the trans-isomer.[1] This phenomenon is attributed to the specific shape required to fit the hydrophobic pocket of the olfactory receptor.

Table 1: Stereochemical Impact on Odor Thresholds

Compound	Configuration	Odor Quality	Odor Threshold (ppb in air)
(-)-Cis-Rose Oxide	(2S, 4R)	Intense floral, green, geranium	0.5
(-)-Trans-Rose Oxide	(2S, 4S)	Green, herbal, fruity, weaker	50.0
(+)-Cis-Rose Oxide	(2R, 4S)	Herbal, floral, hay-like	50.0
(+)-Trans-Rose Oxide	(2R, 4R)	Fruity, herbal, minty	80.0

Data Source: Compilation of RIFM and standard industry threshold data (Yamamoto et al., 2002).

Conformational Analysis

For 2,4-disubstituted tetrahydropyrans:

• Equatorial Substituents: Generally enhance stability.

• Axial Substituents: Often drive the "impact" or intensity of the odorant but may lower threshold values due to steric strain mimicking high-energy transition states in receptor docking.

Integrated R&D Workflow

Developing novel oxanes requires a feedback loop between synthetic feasibility and olfactory screening. The following workflow illustrates the path from In Silico design to In Vivo validation.

Figure 2: Novel Ingredient Development Workflow

Caption: Iterative workflow for the discovery of novel oxane ingredients, emphasizing the feedback loop between sensory data and molecular design.

References

• Kraft, P., Bajgrowicz, J. A., Denis, C., & Fráter, G. (2000). Odds and Trends: Odorants and Their Synthesis. Angewandte Chemie International Edition. Link[1]

• Yamamoto, T., Matsuda, H., Utsumi, Y., Hagiwara, T., & Kanisawa, T. (2002). Synthesis and Odor of Optically Active Rose Oxide. Tetrahedron Letters. Link

• Farcet, J. B., & Saint-Loup, R. (2009). Novel pyran derivatives, their preparation and use thereof in perfumery. European Patent EP2112144A1. Link

• Smissman, E. E., Schnettler, R. A., & Portoghese, P. S. (1965). Mechanism of the Prins Reaction.[5][6][7][8] Stereoaspects of the Formation of 1,3-Dioxanes. Journal of Organic Chemistry. Link[1]

• List, B., et al. (2021). The Catalytic Asymmetric Intermolecular Prins Reaction. Journal of the American Chemical Society. Link[1]

Sources

• 1. Rose oxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. foreverest.net [foreverest.net]
• 4. specialchem.com [specialchem.com]
• 5. Prins reaction - Wikipedia [en.wikipedia.org]
• 6. MECHANISM OF THE PRINS REACTION. STEREOASPECTS OF THE FORMATION OF 1,3-DIOXANES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BJOC - A new intermediate in the Prins reaction [beilstein-journals.org]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note and Protocol: Selective Oxidation of 2-(4-methyloxan-4-yl)ethanol to 2-(4-methyloxan-4-yl)acetaldehyde

Abstract

The selective oxidation of primary alcohols to their corresponding aldehydes is a cornerstone transformation in modern organic synthesis, pivotal in the construction of complex molecules and active pharmaceutical ingredients. This document provides a comprehensive guide to the oxidation of 2-(4-methyloxan-4-yl)ethanol, a primary alcohol featuring a sterically accessible hydroxyl group and a robust cyclic ether moiety. We will explore multiple field-proven protocols, delving into the mechanistic underpinnings and practical considerations for each method. The protocols detailed herein are designed to be self-validating, ensuring reliable and reproducible outcomes. This guide emphasizes experimental design, causality, and safety, providing researchers with the necessary tools to select and execute the optimal oxidation strategy for their specific needs.

Introduction: The Challenge of Selectivity

The conversion of a primary alcohol to an aldehyde is a delicate operation. The primary challenge lies in preventing over-oxidation to the corresponding carboxylic acid, a common side reaction with many oxidizing agents.[1][2][3] The choice of oxidant and reaction conditions is therefore paramount to achieving high yields of the desired aldehyde. The substrate in focus, 2-(4-methyloxan-4-yl)ethanol, possesses a primary alcohol that is relatively unhindered, making it a good candidate for a variety of oxidation methods. The tetrahydropyran (oxane) ring is generally stable under the mild conditions required for selective aldehyde synthesis.

This application note will detail three robust and widely adopted methods for this transformation:

• Swern Oxidation: A classic and highly reliable method known for its mild conditions and broad functional group tolerance.[4][5][6]

• Dess-Martin Periodinane (DMP) Oxidation: A user-friendly and efficient method that avoids the use of harsh heavy metals.[7][8][9]

• TEMPO-Catalyzed Oxidation: A modern, catalytic approach that utilizes a stable radical and a co-oxidant, often considered a "greener" alternative.[10][11][12][13]

Reagent and Method Selection: A Comparative Overview

The selection of an appropriate oxidation protocol is a critical decision in synthetic planning. The following table provides a comparative summary of the key features of the methods detailed in this guide.

Feature	Swern Oxidation	Dess-Martin Periodinane (DMP)	TEMPO-Catalyzed Oxidation
Primary Oxidant	Activated Dimethyl Sulfoxide (DMSO)	1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one	(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) radical
Stoichiometry	Stoichiometric	Stoichiometric	Catalytic (with stoichiometric co-oxidant)
Typical Temperature	-78 °C	Room Temperature	0 °C to Room Temperature
Key Advantages	High yields, broad functional group tolerance, reliable.[5]	Mild conditions, easy work-up, no heavy metals.[14][15]	Catalytic, environmentally benign co-oxidants available.[12][13]
Key Disadvantages	Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide.[5][16]	Reagent can be explosive under certain conditions, relatively expensive.[14][16]	Can be substrate-dependent, may require careful pH control.[10]
Work-up Complexity	Moderate; requires quenching and extraction.[17]	Simple; filtration and extraction.	Variable; dependent on co-oxidant.

Experimental Protocols

General Considerations

• Reagent Quality: All reagents should be of high purity and used as received from a reputable supplier. Anhydrous solvents are critical for the Swern and DMP oxidations.

• Inert Atmosphere: Reactions sensitive to moisture, such as the Swern oxidation, should be performed under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring the Reaction: Reaction progress should be monitored by Thin Layer Chromatography (TLC) to determine the point of complete consumption of the starting material.

• Safety: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, and gloves) is mandatory. Specific hazards for each protocol are noted.

Protocol 1: Swern Oxidation of 2-(4-methyloxan-4-yl)ethanol

The Swern oxidation utilizes in-situ generated chloro(dimethyl)sulfonium chloride from the reaction of dimethyl sulfoxide (DMSO) and oxalyl chloride to activate the primary alcohol for oxidation.[17][18] A hindered base, typically triethylamine, is then used to induce an elimination reaction to form the aldehyde.[4][5]

Reaction Mechanism Workflow

Caption: Swern Oxidation Workflow.

Materials and Equipment

• 2-(4-methyloxan-4-yl)ethanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO), anhydrous

• Triethylamine, anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Dropping funnel

• Low-temperature thermometer

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

• Preparation: A flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with anhydrous dichloromethane (DCM, 0.5 M relative to the alcohol).

• Activation of DMSO: The solution is cooled to -78 °C using a dry ice/acetone bath. Oxalyl chloride (1.2 equivalents) is added dropwise, followed by the slow, dropwise addition of a solution of anhydrous DMSO (2.5 equivalents) in anhydrous DCM, ensuring the internal temperature remains below -70 °C.[17] The mixture is stirred for 15 minutes at -78 °C.

• Addition of Alcohol: A solution of 2-(4-methyloxan-4-yl)ethanol (1.0 equivalent) in anhydrous DCM is added dropwise to the reaction mixture, maintaining the temperature at -78 °C. The reaction is stirred for 30-45 minutes.

• Formation of Aldehyde: Anhydrous triethylamine (5.0 equivalents) is added dropwise to the stirred solution. The cooling bath is removed, and the reaction mixture is allowed to warm to room temperature over 30-45 minutes.[17]

• Work-up: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.[17] The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted twice with DCM. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude aldehyde can be purified by flash column chromatography on silica gel.

Safety Note: Oxalyl chloride is corrosive and toxic. The reaction generates carbon monoxide, a toxic gas, and dimethyl sulfide, which has a strong, unpleasant odor.[5] All operations must be performed in a fume hood.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, Dess-Martin periodinane (DMP), which offers a mild and selective method for converting primary alcohols to aldehydes at room temperature.[7][8][9]

Reaction Mechanism Workflow

Caption: Dess-Martin Oxidation Workflow.

Materials and Equipment

• 2-(4-methyloxan-4-yl)ethanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

• Preparation: To a solution of 2-(4-methyloxan-4-yl)ethanol (1.0 equivalent) in anhydrous DCM (0.1-0.2 M) in a round-bottom flask is added Dess-Martin Periodinane (1.1-1.5 equivalents) in one portion at room temperature.

• Reaction: The reaction mixture is stirred at room temperature and monitored by TLC. The reaction is typically complete within 1-3 hours.

• Work-up: The reaction is quenched by the addition of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. The mixture is stirred vigorously until the layers are clear.

• Extraction: The layers are separated in a separatory funnel, and the aqueous layer is extracted twice with DCM. The combined organic layers are washed with saturated aqueous NaHCO₃, then with brine, and dried over anhydrous MgSO₄.

• Purification: The solvent is removed under reduced pressure, and the crude product can be purified by flash column chromatography.

Safety Note: Dess-Martin periodinane is potentially explosive upon impact or heating.[16] It should be handled with care.

Protocol 3: TEMPO-Catalyzed Oxidation

This method employs a catalytic amount of the stable nitroxyl radical TEMPO, which is regenerated by a stoichiometric co-oxidant.[10][12][13] A common and effective system uses sodium hypochlorite (bleach) as the terminal oxidant.[10]

Reaction Mechanism Workflow

Caption: TEMPO-Catalyzed Oxidation Cycle.

Materials and Equipment

• 2-(4-methyloxan-4-yl)ethanol

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• Sodium hypochlorite (NaOCl, commercial bleach)

• Potassium bromide (KBr)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Aqueous sodium hydroxide (NaOH) solution (1M)

• Aqueous hydrochloric acid (HCl) solution (1M)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

• Preparation: A solution of 2-(4-methyloxan-4-yl)ethanol (1.0 equivalent), TEMPO (0.01-0.05 equivalents), and potassium bromide (0.1 equivalents) in a mixture of DCM and saturated aqueous NaHCO₃ is prepared in a round-bottom flask and cooled to 0 °C in an ice bath.

• Oxidation: Sodium hypochlorite solution (1.1-1.5 equivalents) is added dropwise while maintaining the temperature at 0 °C. The pH of the aqueous layer should be maintained between 8.5 and 9.5, adding small amounts of 1M NaOH or 1M HCl as needed.

• Monitoring: The reaction is stirred vigorously at 0 °C until TLC analysis indicates complete consumption of the starting alcohol.

• Work-up: The reaction is quenched by the addition of saturated aqueous Na₂S₂O₃ solution. The layers are separated, and the aqueous layer is extracted with DCM.

• Extraction and Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product can be purified by flash column chromatography.

Product Characterization and Data Interpretation

The successful synthesis of 2-(4-methyloxan-4-yl)acetaldehyde should be confirmed by standard analytical techniques:

• ¹H NMR Spectroscopy: Expect to see a characteristic aldehyde proton signal between δ 9-10 ppm, likely a triplet. The disappearance of the alcohol proton and the downfield shift of the adjacent methylene protons will also be indicative of a successful reaction.

• ¹³C NMR Spectroscopy: The appearance of a carbonyl carbon signal in the range of δ 190-200 ppm is a key indicator of aldehyde formation.

• Infrared (IR) Spectroscopy: A strong C=O stretching absorption band around 1720-1740 cm⁻¹ will be present in the product spectrum, while the broad O-H stretch of the starting alcohol (around 3200-3600 cm⁻¹) will be absent.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated mass of the aldehyde product.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If TLC indicates the presence of starting material after the recommended reaction time, consider adding a small additional portion of the oxidizing agent. Ensure that reagents are fresh and solvents are anhydrous where specified.

• Over-oxidation to Carboxylic Acid: This is more likely with stronger oxidizing conditions or prolonged reaction times. For TEMPO oxidations, careful control of pH and temperature is crucial to minimize this side reaction.[10] In the case of chromium-based oxidants like PCC, over-oxidation is a known issue if water is present.[1][19]

• Low Yields during Work-up: Aldehydes can sometimes be volatile or prone to decomposition on silica gel. Minimize the time spent on the rotary evaporator and consider using a less acidic grade of silica gel for chromatography. A bisulfite workup can be employed to purify aldehydes from non-carbonyl impurities.[20][21][22]

Conclusion

The oxidation of 2-(4-methyloxan-4-yl)ethanol to its corresponding acetaldehyde can be achieved with high efficiency and selectivity using several modern synthetic methods. The choice between Swern, Dess-Martin, and TEMPO-catalyzed oxidation will depend on factors such as scale, available equipment, and tolerance for specific reagents and byproducts. By understanding the mechanistic principles and adhering to the detailed protocols provided, researchers can confidently perform this crucial transformation and advance their synthetic objectives.

References

• Cella, J. A., et al. (1975). Journal of Organic Chemistry, 40(12), 1860-1862. Available at: [Link]

• Li, A. Y., & Toste, F. D. (2001). A Simple and Advantageous Protocol for the Oxidation of Alcohols with o-Iodoxybenzoic Acid (IBX). Organic Letters, 3(16), 2547-2550. Available at: [Link]

• Orango. (2025, May 2). What Is PCC in Organic Chemistry? A Quick Overview. Available at: [Link]

• Chad's Prep. (n.d.). Oxidation with Chromic Acid and PCC. Available at: [Link]

• Hoover, J. M., & Stahl, S. S. (2011). Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. Journal of Visualized Experiments, (57), 3383. Available at: [Link]

• Wikipedia. (n.d.). Pyridinium chlorochromate. Available at: [Link]

• Gagnon, A., & Fillion, E. (2011). Chemoselective Aerobic Oxidation of Alcohols Utilizing a Vanadium(V) Catalyst. ACS Catalysis, 1(9), 1075-1079. Available at: [Link]

• Organic Syntheses. (n.d.). The dess-martin periodinane. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Oxidation of Alcohols with PCC. Available at: [Link]

• Chemistry LibreTexts. (2023, January 22). Oxidation by PCC (pyridinium chlorochromate). Available at: [Link]

• Bolm, C., & Magnus, A. S. (2000). Catalytic Synthesis of Aldehydes and Ketones under Mild Conditions Using TEMPO/Oxone. The Journal of Organic Chemistry, 65(1), 14-17. Available at: [Link]

• AWS. (n.d.). Catalytic Oxidation of Alcohols: A Review from the Perspective of Green Chemistry. Available at: [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Available at: [Link]

• Wikipedia. (n.d.). Swern oxidation. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Available at: [Link]

• Chemistry Steps. (n.d.). Oxidation of Alcohols to Aldehydes and Ketones. Available at: [Link]

• Wordpress. (2026, February 17). DMSO –Oxalyl Chloride, Swern Oxidation. Available at: [Link]

• Surendra, K., Krishnaveni, N. S., Nageswar, Y. V. D., & Rao, K. R. (2003). Mild Oxidation of Alcohols with o-Iodoxybenzoic Acid (IBX) in Water/Acetone Mixture in the Presence of β-Cyclodextrin. The Journal of Organic Chemistry, 68(5), 2058-2059. Available at: [Link]

• Organic Chemistry Portal. (n.d.). TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. Available at: [Link]

• Gaster, E., et al. (2018). Chemoselective Electrochemical Oxidation of Secondary Alcohols Using a Recyclable Chloride-Based Mediator. Organic Letters, 20(10), 2893-2896. Available at: [Link]

• Hollmann, F., & Arends, I. W. C. E. (2020). Biocatalytic Oxidation of Alcohols. Catalysts, 10(8), 934. Available at: [Link]

• MDPI. (2023, January 6). Enhanced Catalytic Activity of TEMPO-Mediated Aerobic Oxidation of Alcohols via Redox-Active Metal–Organic Framework Nodes. Available at: [Link]

• Chemistry LibreTexts. (2023, July 21). 4.2: Oxidation of Alcohols (review from CHM 222). Available at: [Link]

• YouTube. (2022, March 1). Alcohols to Aldehydes, Part 4: Oxidations with IBX and other 2-Iodobenzoic Acid Derivatives. Available at: [Link]

• ResearchGate. (n.d.). General mechanism of oxidation of primary alcohols with IBX. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Available at: [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. Available at: [Link]

• ACS Publications. (2013, January 15). Chemoselective Oxidation of Secondary Alcohols Using a Ruthenium Phenylindenyl Complex. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Available at: [Link]

• Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Available at: [Link]

• YouTube. (2023, October 31). Swern Oxidation of Alcohols | A useful alternative to PCC. Available at: [Link]

• Chemistry Hall. (2021, March 31). The Swern Oxidation: Mechanism and Features. Available at: [Link]

• Stacks. (n.d.). THE CHEMOSELECTIVE CATALYTIC OXIDATION OF ALCOHOLS, DIOLS, AND POLYOLS TO KETONES AND HYDROXYKETONES. Available at: [Link]

• ACS Publications. (2013, January 15). Chemoselective Oxidation of Secondary Alcohols Using a Ruthenium Phenylindenyl Complex. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Book Review: Oxidation of Alcohols to Aldehydes and Ketones. Available at: [Link]

• ACS Publications. (1999). Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. Available at: [Link]

• Chemistry LibreTexts. (2020, July 1). 19.6: Oxidation of alcohols and aldehydes. Available at: [Link]

• National Center for Biotechnology Information. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Available at: [Link]

• Reddit. (2015, April 1). Purifying aldehydes?. Available at: [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Available at: [Link]

• Chemistry Guru. (n.d.). Oxidation of Primary Alcohol to Aldehyde. Available at: [Link]

Sources

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
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• 22. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Catalytic Synthesis of 4,4-Disubstituted Oxanes

Executive Summary & Strategic Rationale

The 4,4-disubstituted oxane (tetrahydropyran) scaffold is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for gem-dimethyl cyclohexane rings to improve metabolic stability and solubility (e.g., in NK1 antagonists and polyether antibiotics). However, the synthesis of this motif is kinetically challenging due to the steric crowding inherent in forming quaternary centers.

While traditional methods often rely on stoichiometric reagents (e.g., Grignard additions to lactones followed by reduction), catalytic methods offer superior atom economy and scalability. This guide details two distinct, field-proven catalytic protocols:

• Protocol A (The "Gem-Dialkyl" Route): Brønsted Acid-Catalyzed Cyclodehydration of 3,3-Disubstituted-1,5-Diols.

• Protocol B (The "Functionalized" Route): Modified Prins Cyclization for 4-Heteroatom-4-Alkyl Oxanes.

Mechanistic Logic & Decision Matrix

The choice between cyclodehydration and Prins cyclization depends entirely on the desired substitution pattern at the C4 position.

DOT Diagram: Synthetic Decision Matrix

Figure 1: Decision tree for selecting the appropriate catalytic manifold based on target moiety.

Protocol A: Catalytic Cyclodehydration (4,4-Dialkyl Targets)

This method utilizes the Thorpe-Ingold effect (gem-disubstituent effect).[1] The bulky groups at C3 of the diol chain compress the internal bond angle, bringing the terminal hydroxyl groups closer together, thereby accelerating the cyclization rate compared to unsubstituted chains.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10]

• Substrate: 3,3-Dimethylpentane-1,5-diol (or analog).

• Catalyst: Phosphotungstic acid hydrate (

  ) or Indium(III) Triflate ( ).

• Solvent: Toluene (for azeotropic removal of water) or Solvent-free (Green chemistry variant).

Experimental Procedure (Heteropoly Acid Catalysis)

Grounding Reference: This protocol is adapted from high-yield cyclodehydration methodologies using Heteropoly Acids (HPAs) [1].

• Setup: Equip a 50 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Charging: Add 3,3-dimethylpentane-1,5-diol (10 mmol, 1.32 g) and Phosphotungstic acid (

  , 0.1 mol%, ~29 mg).

• Solvent: Add Toluene (20 mL). Note: While solvent-free conditions work at higher temperatures (

  ), toluene allows for lower temperature reflux ( bath) and continuous water removal, driving the equilibrium.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor water collection in the Dean-Stark trap.

  • Checkpoint: Reaction is typically complete within 1-3 hours. Monitor by TLC (stain with PMA or Anisaldehyde; diols stain strongly, ethers are faint).

• Workup: Cool to room temperature. The catalyst may precipitate or adhere to the glass. Decant the toluene solution.

• Purification: Wash the organic layer with saturated

  (10 mL) to remove trace acid. Dry over , filter, and concentrate under reduced pressure.

• Isolation: Distillation (Kugelrohr) is preferred for volatile oxanes.

Performance Data (Substrate Scope)

Substrate (Diol)	Catalyst	Time (h)	Yield (%)	Product
Pentane-1,5-diol		3.0	96	Tetrahydropyran
3,3-Dimethylpentane-1,5-diol		1.5	98	4,4-Dimethyl-THP
3-Phenylpentane-1,5-diol		4.0	89	4-Phenyl-THP

Protocol B: The Aqueous Prins Cyclization (4-Functionalized Targets)

For targets requiring a functional handle at C4 (e.g., 4-OH, 4-Cl, 4-F), the Prins cyclization is the gold standard. We utilize an Aqueous Phosphomolybdic Acid (PMA) protocol. This method is superior to traditional anhydrous Lewis acids (

) because it tolerates moisture and uses water as the nucleophile to generate the 4-OH species directly.

Mechanism & Causality

The reaction proceeds via the condensation of an aldehyde with a homoallylic alcohol to form an oxocarbenium ion.

• Critical Precursor: To achieve 4,4-disubstitution, one must use 3-methyl-3-buten-1-ol (Isoprenol).

• The Trap: The tertiary carbocation formed at C4 is trapped by water (or halide), resulting in a 4-hydroxy-4-methyl tetrahydropyran.

Experimental Procedure

Grounding Reference: Protocol based on Yadav et al. aqueous Prins methodology [2].

• Reagent Prep: Prepare a solution of Phosphomolybdic acid (PMA) (2 mol%) in water (5 mL).

• Addition: To the aqueous catalyst solution, add the Aldehyde (1.0 mmol) and 3-methyl-3-buten-1-ol (1.2 mmol).

• Reaction: Stir vigorously at room temperature (

  ).

  • Why: The hydrophobic effect accelerates the reaction in water ("on-water" catalysis).

• Monitoring: Monitor by TLC. Disappearance of the aldehyde is the key indicator. Time: 2–6 hours.

• Workup: Extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with brine.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Polymerization of Isoprenol	Reduce temperature to ; add Isoprenol slowly.
2,4-Selectivity	Cis/Trans Isomerism	The 4-Me/4-OH center is formed non-stereoselectively relative to C2 unless bulky aldehydes are used (favoring cis-2,6-diequatorial).
No Reaction	Aldehyde insolubility	Use a co-solvent (Acetonitrile:Water 1:1) if the aldehyde is highly lipophilic.

Visualized Pathway: Prins Mechanism[7][11]

The following diagram illustrates the specific pathway for generating the 4,4-disubstituted core using Isoprenol.

Figure 2: Mechanistic pathway for the formation of 4-functionalized-4-alkyl oxanes via Prins cyclization.[2]

References

• Liu, H., et al. (2018). "Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts." Royal Society Open Science, 5(9). [Link]

• Dzudza, A., & Marks, T. J. (2009).[1][3] "Efficient Intramolecular Hydroalkoxylation/Cyclization of Unactivated Alkenols Mediated by Lanthanide Triflate Ionic Liquids." Organic Letters, 11(7), 1523-1526. [Link]

Sources

• 1. Efficient Intramolecular Hydroalkoxylation/Cyclization of Unactivated Alkenols Mediated by Lanthanide Triflate Ionic Liquids [organic-chemistry.org]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. Tetrahydropyran synthesis [organic-chemistry.org]

Application Note: Scalable Synthesis of 2-(4-methyl-tetrahydro-2H-pyran-4-yl)acetaldehyde

Executive Summary & Strategic Rationale

The target molecule, 2-(4-methyl-tetrahydro-2H-pyran-4-yl)acetaldehyde (hereafter Target Aldehyde ), represents a critical building block in medicinal chemistry, particularly for the synthesis of PI3K inhibitors and other kinase-targeting scaffolds. The tetrahydropyran (THP) ring serves as a polar, metabolically stable isostere for cyclohexane, while the quaternary center at position 4 restricts conformational flexibility, potentially enhancing ligand-target binding affinity.

Synthetic Challenge: The primary challenge in scaling this synthesis is the thermodynamic instability of the aldehyde moiety (susceptible to polymerization and oxidation) combined with the steric hindrance of the quaternary C4 center. Standard "lab-scale" oxidations often fail to provide the necessary throughput or safety profile required for kilogram-scale production.

Scope of this Protocol: This guide details a robust, scalable 4-step homologation sequence starting from the commercially available Methyl 4-methyltetrahydro-2H-pyran-4-carboxylate . This route is selected for its avoidance of cryogenic steps (where possible), use of process-friendly reagents, and high reproducibility.

Retrosynthetic Analysis & Pathway Design

The most reliable method to access the homologous aldehyde is via the Spivack-modified Wittig Homologation of the corresponding C4-carbaldehyde. Direct alkylation of the ring to install the acetaldehyde side chain is often plagued by elimination side reactions due to the steric bulk of the methyl group.

Synthetic Pathway Visualization

Figure 1: Strategic 4-step homologation route designed for scalability and safety.

Detailed Experimental Protocols

Step 1: Reduction of Ester to Alcohol

Objective: Convert methyl 4-methyltetrahydro-2H-pyran-4-carboxylate to (4-methyltetrahydro-2H-pyran-4-yl)methanol. Reagent Choice: Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) is preferred over LiAlH₄ for scale-up due to its higher solubility in aromatic solvents, non-pyrophoric nature (as a solution), and wider thermal operating window.

Protocol:

• Setup: Charge a dry, nitrogen-purged reactor with Methyl 4-methyltetrahydro-2H-pyran-4-carboxylate (1.0 equiv) and anhydrous Toluene (5 vol). Cool the solution to 0–5 °C.

• Addition: Slowly charge Red-Al (65% in toluene, 1.2 equiv) via a dropping funnel, maintaining internal temperature < 15 °C. Caution: Hydrogen gas evolution.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by GC-MS (disappearance of ester peak).

• Quench (Fieser-like or Rochelle): Cool to 0 °C. Carefully add Rochelle's salt solution (20% aq. Potassium Sodium Tartrate, 5 vol). Stir vigorously for 2 hours until the aluminum emulsion breaks into two clear layers.

• Workup: Separate phases. Extract aqueous layer with Toluene (2 vol). Combine organics, wash with brine, dry over Na₂SO₄, and concentrate.

• Yield: Expect >90% yield of a colorless oil.

Step 2: Oxidation to Aldehyde (The "Green" Route)

Objective: Oxidize the alcohol to 4-methyltetrahydro-2H-pyran-4-carbaldehyde. Reagent Choice: TEMPO/Bleach (Anelli Oxidation) . This avoids the cryogenic conditions and dimethyl sulfide byproduct of the Swern oxidation, making it superior for multi-kilogram batches.

Protocol:

• Setup: Dissolve the Alcohol (from Step 1, 1.0 equiv) in DCM (dichloromethane, 5 vol). Add TEMPO (2,2,6,6-Tetramethylpiperidinyloxy, 0.01 equiv) and KBr (0.1 equiv) dissolved in minimal water.

• Oxidant Preparation: Prepare a solution of NaOCl (Commercial Bleach, 10–13%, 1.1 equiv) adjusted to pH 9.0 using NaHCO₃.

• Addition: Cool the reaction mixture to 0 °C. Add the NaOCl solution dropwise, maintaining temperature < 10 °C. The reaction is extremely fast (< 30 mins).

• Quench: Quench excess oxidant with Na₂S₂O₃ (aq. Sodium thiosulfate).[1]

• Workup: Separate layers. The organic layer contains the aldehyde.[2][3][4][5][6][7][8] Note: This intermediate is moderately unstable. Store cold or proceed immediately.

Step 3 & 4: Wittig Homologation & Hydrolysis

Objective: Convert the C4-aldehyde to the target C5-aldehyde via an enol ether intermediate.

Protocol:

• Ylide Formation: In a separate vessel, suspend (Methoxymethyl)triphenylphosphonium chloride (1.2 equiv) in anhydrous THF (10 vol). Cool to 0 °C. Add KOtBu (Potassium tert-butoxide, 1.25 equiv) portion-wise. The solution will turn deep red/orange. Stir for 30 mins.

• Coupling: Add the Aldehyde (from Step 2, 1.0 equiv) in THF (2 vol) to the ylide solution, keeping T < 5 °C. Stir at RT for 2 hours.

• Intermediate Workup: Quench with water. Extract with MTBE (Methyl tert-butyl ether). Concentrate to remove bulk solvent. (Optional: Filtration through a silica plug to remove Triphenylphosphine oxide, Ph₃PO).

• Hydrolysis: Dissolve the crude enol ether in THF (5 vol). Add 2N HCl (2 vol). Heat to 50 °C for 2 hours.

• Final Isolation: Neutralize with NaHCO₃. Extract with DCM. Dry and concentrate.

• Purification: Distillation under high vacuum is recommended for the final aldehyde to ensure high purity (>98%).

Analytical Data & Specifications

Parameter	Specification	Method
Appearance	Colorless to pale yellow liquid	Visual
Purity	> 97.0%	GC-FID / H-NMR
1H NMR (CDCl3)	δ 9.75 (t, 1H, CHO), 3.6-3.8 (m, 4H), 2.35 (d, 2H), 1.5 (m, 4H), 1.1 (s, 3H)	400 MHz NMR
Mass Spec	m/z 142.1 [M]+ (Calculated)	GC-MS (EI)
Storage	-20 °C, under Argon	Stability Testing

Process Safety & Engineering Controls

Thermal Hazards (Exotherm Management)

• Red-Al Reduction: Highly exothermic. The addition rate must be controlled by reactor jacket temperature response. Adiabatic Temperature Rise (ATR) potential > 50 °C.

• Wittig Reaction: Quenching KOtBu with water or adding the aldehyde can generate significant heat. Use a dosing pump for large-scale additions.

Critical Process Parameters (CPPs)

• pH during Oxidation: In Step 2, if pH drops below 8.5 during bleach addition, HOCl concentration increases, leading to over-oxidation to the carboxylic acid. Action: Buffer heavily with NaHCO₃.

• Water Content in Step 3: The Wittig reaction is moisture-sensitive. THF must be < 200 ppm H₂O (Karl Fischer titration).

Waste Management

• Triphenylphosphine Oxide (TPPO): A major byproduct of Step 3. It is difficult to remove. In scale-up, precipitation from cold toluene/heptane mixtures is preferred over chromatography.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Incomplete reduction or emulsion during workup.	Use Rochelle's salt for at least 2 hours. Ensure Red-Al is fresh (titrate active hydride).
Over-oxidation in Step 2	pH too low or excess bleach used.	Maintain pH 8.5–9.5. Use starch-iodide paper to monitor oxidant endpoint strictly.
Low Conversion in Step 3	Wet solvent or "dead" base (KOtBu).	Use fresh KOtBu (sublimed grade). Dry THF over molecular sieves.
Aldehyde Polymerization	Acidic residue or heat exposure.[9]	Store final product with 0.1% BHT (stabilizer) if permissible. Avoid distillation temperatures > 120 °C.

References

• Starting Material Synthesis: Method for producing 4-methyl-tetrahydro-pyran-4-carboxylic acid esters. (2012). Patent WO2012062771A1. Link

• Homologation Strategy: Spivack, J. D. (1958). Synthesis of aldehydes via the Wittig reaction. Journal of the American Chemical Society.[7] Link

• Oxidation Protocol: Anelli, P. L., et al. (1987). Fast and selective oxidation of primary alcohols to aldehydes... using TEMPO. Journal of Organic Chemistry.[5] Link

• Red-Al Safety: Handling and Safety of Red-Al Solutions. Application Note, Sigma-Aldrich/Merck. Link

• General Pyran Chemistry: Synthesis of 2-(4-methyl-tetrahydro-2H-pyran-4-yl)acetic acid derivatives. US Patent 10040776B2. Link

Sources

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• 5. scispace.com [scispace.com]
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• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Handling air-sensitive aliphatic aldehydes in the laboratory

Introduction: The "Hidden" Variable in Your Yield Loss

Aliphatic aldehydes (e.g., acetaldehyde, propionaldehyde, butyraldehyde, isovaleraldehyde) are deceptively simple electrophiles. Unlike their aromatic cousins (e.g., benzaldehyde), aliphatic aldehydes possess enolizable

-protons . This structural feature makes them a "double threat": they are not only susceptible to autoxidation (converting to carboxylic acids) but also to rapid polymerization (aldol condensation or trimerization) when catalyzed by the very acids they generate or by trace bases.

If you are seeing "white solids" in your bottle, fluctuating yields, or broad proton signals at 10-12 ppm in your NMR, your aldehyde has compromised the integrity of your experiment. This guide provides the self-validating protocols required to restore and maintain reagent purity.

Module 1: Storage & Stability (The "Before" Phase)

The Core Problem: Autoxidation is a radical chain reaction initiated by light and oxygen. Once formed, the resulting peracids catalyze further decomposition.

FAQ: Storage Protocols

Q: Why did my liquid aldehyde turn into a solid in the freezer? A: You likely have polymerization , not just freezing.

• Scenario A (Trimerization): Acetaldehyde forms paraldehyde (a cyclic trimer) in the presence of trace acid.

• Scenario B (Polymerization): Paraformaldehyde-like chains form if water or trace bases are present.

• Diagnosis: A solid that does not melt upon reaching room temperature is a polymer.

Q: Can I store aliphatic aldehydes in standard septum bottles? A: For short term (weeks), yes. For long term, no . Standard rubber septa are permeable to oxygen over time. The aldehyde vapor can also degrade the rubber, causing particulate contamination.

Protocol: The "Zero-Headspace" Storage System

• Container: Store in Schlenk flasks or flame-sealed ampoules for indefinite storage.

• Atmosphere: Argon is superior to Nitrogen (Argon is heavier than air and blankets the liquid surface).

• Temperature:

  is mandatory to slow radical propagation.

• Stabilizers: If your application permits, ensure the presence of radical inhibitors (e.g., Hydroquinone) or acid scavengers.

Module 2: Purification & Preparation (The "Active" Phase)

The Core Directive: Never use an aliphatic aldehyde straight from an old bottle without a purity check (

NMR). If purity is , you must purify.

Visualizing the Degradation & Purification Logic

Figure 1: The degradation cycle of aliphatic aldehydes showing the interplay between oxidation and acid-catalyzed polymerization, and the purification interventions.

Protocol: Fractional Distillation under Inert Atmosphere

Use this for bulk purification of degraded reagents.

• Drying: Pre-dry the aldehyde over Magnesium Sulfate (

  ) or Calcium Sulfate (Drierite) for 1 hour.

  • Critical Warning:NEVER use Potassium Carbonate (

    ), Sodium Hydroxide ( ), or Molecular Sieves (4A) for aliphatic aldehydes. Basic sites will trigger immediate aldol condensation and heat generation (exothermic runaway risk).

• Setup: Flame-dry a distillation apparatus. Maintain a slow stream of Nitrogen/Argon throughout the process.

• The Fractionation:

  • Fraction 1 (Fore-run): Discard the first 5-10% (contains volatile azeotropes).

  • Fraction 2 (Main): Collect the steady boiling fraction.

  • Residue: Do not distill to dryness. The pot residue contains the carboxylic acids and polymers (potential peroxide hazard if evaporated to dryness).

• Immediate Use: Transfer immediately to a Schlenk flask.

Protocol: Bisulfite Adduct Purification

Use this to separate aldehydes from non-carbonyl impurities in a mixture.[1][2][3]

• Formation: Shake the impure organic mixture with saturated aqueous Sodium Bisulfite (

  ). The aldehyde forms a water-soluble sulfonate salt.

• Wash: Wash the aqueous layer with ether to remove non-aldehyde organic impurities.

• Regeneration: Treat the aqueous layer with Sodium Carbonate (

  ) or dilute HCl (depending on stability) to regenerate the free aldehyde.

• Extraction: Extract the regenerated aldehyde back into organic solvent, dry, and concentrate.

Module 3: Reaction Handling (The "During" Phase)

FAQ: Transfer Techniques

Q: Can I use a microliter pipette? A: No. Pipetting introduces air bubbles and exposes the liquid surface to atmospheric moisture. The high vapor pressure of lower aldehydes (e.g., acetaldehyde bp

) leads to dripping and inaccurate volume delivery.

Q: What is the correct transfer method? A: Use the Overpressure Syringe Technique .

Protocol: Inert Syringe Transfer[4]

• Pressurize: Insert a Nitrogen line needle into the septum of the aldehyde bottle to create positive pressure.

• Purge: Insert the syringe needle. Fill the syringe with Nitrogen, remove, and expel. Repeat 3x to remove air/moisture from the barrel.

• Draw: With the Nitrogen line still in the bottle, draw the liquid. The positive pressure helps fill the syringe without creating a vacuum (which causes bubbling/cavitation).

• Transfer: Inject directly into the reaction vessel (which must also be under inert gas).

Module 4: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
White solid precipitate	Polymerization (Paraformaldehyde type)	Do not use. Distillation is required to "crack" the polymer (depolymerize via heat).
Viscous liquid	Oligomerization (Aldol condensation)	Distill under reduced pressure. Check for basic impurities in your glassware.
Acrid/Vinegar smell	Oxidation to Carboxylic Acid	Wash with (aq) if part of a mixture, or distill if pure reagent.
Broad NMR peak (10-12 ppm)	Carboxylic Acid proton	The acid will quench basic reagents (LDA, NaH). Purify immediately.
Explosive popping during distillation	Peroxide concentration	STOP. Test with starch-iodide paper. If positive, discard safely. Do not distill to dryness.
Low Yield in Aldol Reactions	Wet Aldehyde	Water reverses the imine/enamine formation. Dry with strictly.

Decision Logic for Troubleshooting

Figure 2: Decision tree for assessing aldehyde safety and purity before use.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (The definitive source for specific distillation temperatures and drying agents for individual aldehydes).

• McNally, A. (2021). Handling Air-Sensitive Reagents. Colorado State University / McNally Lab Guide. (Protocols for syringe transfer and Schlenk line usage).

• Organic Syntheses. (n.d.). Purification of Acetaldehyde. Org. Synth. Coll. Vol. 1, p. 377. (Classic method for depolymerizing paraldehyde).

• Sigma-Aldrich. (n.d.). Technical Bulletin AL-134: Handling Air-Sensitive Reagents. (Industry standard for syringe and cannula transfer techniques).

• Vogel, A. I. (1989).[4] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Mechanisms of aldehyde oxidation and polymerization).

Sources

• 1. lookchem.com [lookchem.com]
• 2. Workup [chem.rochester.edu]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vumc.org [vumc.org]

Technical Support Center: Solvent Selection for Crystallization of Oxane Aldehyde Derivatives

Welcome to the technical support center for crystallization. This guide is designed for researchers, scientists, and drug development professionals actively working with oxane aldehyde derivatives. The unique chemical nature of these molecules—possessing a polar oxane (tetrahydropyran) ring and a reactive aldehyde functional group—presents specific challenges and opportunities in developing a robust crystallization protocol. This document provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common issues and guide you toward successful, high-purity crystallization.

Section 1: Frequently Asked Questions - The Fundamentals

This section addresses the foundational principles that govern the crystallization of oxane aldehyde derivatives.

Q1: What is the fundamental principle of crystallization and why is it effective for purification?

Crystallization is a purification technique based on the principles of differential solubility.[1] Most solid compounds are more soluble in a hot solvent than in a cold one.[1][2] The process involves dissolving the impure compound in a sufficient amount of a hot solvent to create a saturated or near-saturated solution.[1] As this solution is allowed to cool slowly, the solubility of the target compound decreases, forcing it to come out of the solution and form a highly ordered, three-dimensional crystal lattice.[3]

The effectiveness of this method lies in the selectivity of crystal lattice formation. Molecules of the desired compound will preferentially fit into the growing crystal structure, while impurity molecules, having a different size and shape, are excluded and remain dissolved in the surrounding solvent (the mother liquor).[1] The pure solid crystals can then be separated by filtration.[1]

Q2: Why does the molecular structure of oxane aldehyde derivatives demand special consideration during solvent selection?

Oxane aldehyde derivatives have two key structural features that dictate solvent choice:

• The Oxane Ring: This six-membered ether ring is polar and contains a hydrogen bond acceptor (the oxygen atom). This feature suggests that polar solvents capable of interacting with this group will be effective at dissolving the compound.[4][5]

• The Aldehyde Group (-CHO): This is a polar functional group that can also act as a hydrogen bond acceptor. Critically, it is chemically reactive. The chosen solvent must be inert and not react with the aldehyde, for example, through acetal formation (with alcohols) or other condensation reactions.[2][6]

Therefore, the ideal solvent must balance having sufficient polarity to dissolve the compound at elevated temperatures with being chemically non-reactive toward the aldehyde functionality.

Q3: What are the essential properties of an ideal solvent for crystallizing these specific derivatives?

An ideal solvent for the crystallization of any compound, including oxane aldehyde derivatives, should meet several criteria:

• Differential Solubility: It should dissolve the compound readily at a high temperature but poorly at low or room temperature to ensure good recovery.[7][8]

• Chemical Inertness: The solvent must not react with the compound.[6] This is paramount for aldehydes.

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain fully dissolved in the cold solvent (staying in the mother liquor).[6][8]

• Boiling Point: The solvent's boiling point should be low enough to be easily removed from the final crystals but not so low that evaporation occurs too rapidly during dissolution or filtration.[9] A boiling point below 100°C is often preferred.[9]

• Prevents "Oiling Out": The solvent's boiling point should be lower than the melting point of the solute to prevent the compound from melting in the hot solvent and separating as an oil instead of crystallizing.[4]

• Safety and Practicality: The solvent should be non-toxic, non-flammable, and inexpensive.[6][9]

Section 2: A Practical Guide to Solvent Selection & Experimental Protocols

This section provides a systematic workflow and detailed protocols for identifying the optimal solvent or solvent system for your oxane aldehyde derivative.

Workflow for Solvent Selection

The following diagram outlines the logical progression for selecting a suitable crystallization solvent.

Caption: A workflow for systematic solvent selection.

Table 1: Properties of Common Crystallization Solvents

This table summarizes key properties of solvents frequently used in crystallization, with remarks pertinent to oxane aldehyde derivatives.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant, ε)	Remarks
Heptane/Hexane	69-98	~2.0	Very non-polar.[9] Good as an anti-solvent or for very non-polar derivatives.[10]
Toluene	111	2.4	Good for aromatic compounds.[10] High boiling point can be a drawback.[9]
Diethyl Ether	35	4.3	Very volatile and flammable, making it difficult to handle.[9] Often used in solvent pairs.[10]
Ethyl Acetate	77	6.0	Excellent, moderately polar solvent.[6] Often a good starting point for compounds of intermediate polarity.[11]
Acetone	56	21	A good, polar solvent, but its low boiling point can limit the solubility difference between hot and cold states.[6]
Isopropanol (IPA)	82	18	A polar, protic solvent. Less reactive than methanol/ethanol for acetal formation but caution is still advised.
Ethanol	78	24	A common choice for moderately polar compounds.[9] Potential for acetal formation with aldehydes, especially under acidic conditions.
Water	100	80	Highly polar.[10] Suitable for highly polar derivatives capable of hydrogen bonding.[9] High boiling point can make drying difficult.[10]

Protocol 2.1: Small-Scale Single Solvent Screening

Objective: To quickly assess the suitability of a range of individual solvents.

Methodology:

• Place approximately 20-30 mg of your crude oxane aldehyde derivative into a small test tube or vial.

• Add the first test solvent dropwise at room temperature, vortexing or shaking after each addition. Add up to 1 mL.

• Observation 1: If the compound dissolves completely at room temperature, the solvent is likely too good and will result in low yield. Reject it as a single solvent but consider it as the "good" solvent in a mixed-solvent pair.[7]

• Observation 2: If the compound does not dissolve, heat the mixture gently in a sand bath or water bath towards the solvent's boiling point. Add more solvent dropwise if needed until the solid dissolves completely.

• Observation 3: Once dissolved, allow the solution to cool slowly to room temperature, then place it in an ice-water bath for 15-20 minutes.

• Evaluation: An ideal solvent is one where the compound dissolves when hot but forms a significant amount of crystalline precipitate upon cooling.[7][8]

• Repeat this process for a selection of solvents from Table 1 with varying polarities.

Protocol 2.2: Anti-Solvent Crystallization

Objective: To induce crystallization when no single solvent is ideal. This technique, also known as displacement crystallization, is highly effective.[12]

Methodology:

• Select a "good" solvent in which your compound is highly soluble at room temperature (identified in Protocol 2.1).

• Select a miscible "anti-solvent" in which your compound is poorly soluble.[4] A common pair is Ethyl Acetate (good) and Heptane (anti-solvent).[13]

• Dissolve your compound in the minimum amount of the "good" solvent at room temperature or with gentle warming.

• Slowly add the anti-solvent dropwise to the solution while stirring.

• Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This point of initial precipitation is the saturation point.[7]

• Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the vial to stand undisturbed. Slow diffusion and evaporation will lead to crystal growth. For faster results, cap the vial and place it in a refrigerator or freezer.

Section 3: Troubleshooting Common Crystallization Problems

Even with a systematic approach, challenges can arise. This section provides solutions to the most common issues encountered during the crystallization of oxane aldehyde derivatives.

Q4: My compound refuses to crystallize from solution. What are my next steps?

This is a very common issue, often caused by excessive solvent or high residual solubility.

Caption: A decision tree for troubleshooting failed crystallization.

Q5: My compound separated as an oil, not a solid. How do I fix this?

"Oiling out" occurs when the solute comes out of solution at a temperature above its melting point.[9] This is detrimental to purification as oils tend to trap impurities.

• Cause A: Solution is too supersaturated. The concentration of the solute is too high.

  • Solution: Re-heat the solution until the oil fully redissolves, then add 10-20% more solvent to decrease the concentration. Allow it to cool again, more slowly this time.[4]

• Cause B: Solvent boiling point is too high. The solvent's boiling point is near or above the solute's melting point.

  • Solution: Re-select a solvent with a lower boiling point.[4]

Q6: My crystal yield is disappointingly low. How can I improve it?

Low yield is typically caused by one of two factors:

• Using too much solvent: Even a small excess of solvent can keep a significant amount of your product dissolved in the mother liquor.[2] The solution is to use the absolute minimum amount of hot solvent required to dissolve your compound.

• Significant solubility at low temperatures: Your compound may still be quite soluble in the chosen solvent even when cold. To improve yield, cool the solution to a lower temperature (e.g., -20°C or -78°C if the solvent allows) before filtration. Alternatively, an anti-solvent approach may be necessary to crash out more product.[14]

Q7: The crystals are very fine needles or powder. How can I grow larger, block-like crystals?

The formation of very small crystals is often a sign of rapid nucleation and growth, which happens when the solution is cooled too quickly.[2] Slower cooling allows for fewer nucleation sites to form and promotes growth on existing crystals, leading to larger sizes.[15]

• Solution: Insulate the crystallization vessel (e.g., wrap it in glass wool or place it inside a large beaker) to slow down the rate of cooling. Seeding a slightly supersaturated solution with a single, well-formed crystal can also encourage the growth of larger crystals.[15]

References

• Aakash Institute. (n.d.). Crystallization: Definition, Principle, Demonstration & Application. Chemistry - Aakash. Retrieved from [Link]

• Quora. (2018, November 13). How to choose a solvent for crystallization of an organic compound. Retrieved from [Link]

• askIITians. (2025, March 4). Give a brief description of the principles of the crystallization and. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Crystallization. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Wikipedia. (n.d.). Crystallization. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. Retrieved from [Link]

• International Journal of Pharmaceutical and Biological Archives. (2022, July 15). Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. Retrieved from [Link]

• How It Comes Together. (2025, November 14). How Do Solvents Impact Crystal Morphology In Crystallization?. YouTube. Retrieved from [Link]

• Process Engineering Laboratory II. (n.d.). Crystallization. Retrieved from [Link]

• KTH Royal Institute of Technology. (n.d.). Antisolvent Crystallization. Retrieved from [Link]

• ResearchGate. (2025, August 9). The Effect of Solvent on Crystal Growth and Morphology. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). Tips and Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection for Crystallization. Retrieved from [Link]

• SciSpace. (n.d.). Crystallization by Antisolvent Addition and Cooling. Retrieved from [Link]

• Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Retrieved from [Link]

• PubMed. (2005, October 15). Prediction of solvents suitable for crystallization of small organic molecules. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Solvent effects and its role in quantitatively manipulating the crystal growth: benzoic acid as case study. CrystEngComm. Retrieved from [Link]

• ACS Publications. (2022, November 14). Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. Crystal Growth & Design. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent progress in antisolvent crystallization. CrystEngComm. Retrieved from [Link]

• ACS Publications. (2012, October 30). Specialized Solid Form Screening Techniques. Organic Process Research & Development. Retrieved from [Link]

• UCT Science. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• sathee jee. (n.d.). Chemistry Crystallization. Retrieved from [Link]

• APC. (2020, September 28). [WEBINAR] How do you choose a solvent and design your crystallization faster?. Retrieved from [Link]

• University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• Unknown. (n.d.). 4. Crystallization. Retrieved from [Link]

• ACS Publications. (2024, July 5). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form I of Ritonavir. Retrieved from [Link]

• wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds. Retrieved from [Link]

• National Institutes of Health. (n.d.). Crystallization screening: the influence of history on current practice. PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC. Retrieved from [Link]

• Technobis. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. Retrieved from [Link]

• Unknown. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• ResearchGate. (n.d.). Early screening of crystallization and wash solvents for the rapid development of continuous isolation processes. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent combinations used in the crystallization of compounds 2–4. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• Unknown. (n.d.). 1 3.3. CRYSTALLIZATION. Retrieved from [Link]

• International Scientific Organization. (2023, June 29). Methods for Crystal Production of natural compounds; a review of recent advancements. Retrieved from [Link]

• Reddit. (2020, October 30). Recrystallisation Help. r/Chempros. Retrieved from [Link]

• ResearchGate. (2025, August 6). Effect of Temperature on Antisolvent Crystallization and Transformation Behaviors of Thiazole-Derivative Polymorphs. Retrieved from [Link]

• Google Patents. (n.d.). US5391768A - Purification of 1,4-dioxan-2-one by crystallization.

• National Institutes of Health. (n.d.). Crystallizing the Uncrystallizable: Insights from Extensive Screening of PROTACs. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Sucrose. Retrieved from [Link]

• Google Patents. (n.d.). US20200001201A1 - Resinous compound crystallization using non-polar solvent sequence.

• Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Retrieved from [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Crystallization: Definition, Principle, Demonstration & Application - Chemistry - Aakash | AESL [aakash.ac.in]
• 3. Give a brief description of the principles of the crystallization and - askIITians [askiitians.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. science.uct.ac.za [science.uct.ac.za]
• 8. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 13. reddit.com [reddit.com]
• 14. ijprajournal.com [ijprajournal.com]
• 15. ethz.ch [ethz.ch]

Reference Data & Comparative Studies

1H NMR interpretation of 2-(4-methyloxan-4-yl)acetaldehyde

This guide provides a technical analysis of the 1H NMR spectrum for 2-(4-methyloxan-4-yl)acetaldehyde (also known as 4-methyl-4-(formylmethyl)tetrahydropyran). It is designed for researchers synthesizing this intermediate for medicinal chemistry or fragrance applications, focusing on distinguishing the product from common synthetic byproducts.

Executive Summary: The Structural Fingerprint

The 1H NMR spectrum of 2-(4-methyloxan-4-yl)acetaldehyde is characterized by high symmetry and distinct diagnostic signals. The molecule possesses a plane of symmetry passing through the oxygen atom and the C4 quaternary center. This symmetry simplifies the spectrum, making it an excellent candidate for rapid purity assessment.

Key Diagnostic Signals (CDCl₃):

• Aldehyde Proton: ~9.8 ppm (Triplet, J ≈ 2–3 Hz).

• α-Methylene: ~2.4 ppm (Doublet, J ≈ 2–3 Hz).

• Quaternary Methyl: ~1.1 ppm (Singlet).

Experimental Protocol

To ensure reproducibility and minimize solvent effects, follow this standardized acquisition protocol.

Sample Preparation:

• Solvent: Chloroform-d (CDCl₃) (99.8% D) with 0.03% TMS (v/v).

  • Note: CDCl₃ is preferred over DMSO-d₆ to avoid viscosity-induced broadening of the fine aldehyde coupling.

• Concentration: Dissolve 10–15 mg of analyte in 0.6 mL of solvent.

• Filtration: Filter through a cotton plug if any turbidity (inorganic salts from synthesis) is visible.

Acquisition Parameters (400 MHz+):

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (D1): ≥ 2.0 seconds (critical for accurate integration of the aldehyde proton).

• Scans (NS): 16–32.[1]

• Temperature: 298 K.

Detailed Spectral Assignment

The following assignments are based on the specific 4,4-disubstituted tetrahydropyran scaffold.

Table 1: 1H NMR Chemical Shift Assignments (CDCl₃)

Position	Group	Shift (δ, ppm)	Multiplicity	Integral	Coupling (J, Hz)	Interpretation
CHO	Aldehyde	9.75 – 9.85	Triplet (t)	1H	J ≈ 2.5	Diagnostic. Deshielded by carbonyl anisotropy.
C2'/C6'	Ring O-CH₂	3.60 – 3.80	Multiplet (m)	4H	Complex	Overlapping signals of axial/equatorial protons adjacent to oxygen.
α-CH₂	–CH₂–CHO	2.35 – 2.45	Doublet (d)	2H	J ≈ 2.5	Coupled only to the aldehyde proton.
C3'/C5'	Ring CH₂	1.45 – 1.65	Multiplet (m)	4H	Complex	Protons adjacent to the quaternary center.
Me	–CH₃	1.05 – 1.15	Singlet (s)	3H	–	Sharp singlet; diagnostic of the C4 quaternary center.

Technical Insight: The α-methylene doublet at ~2.4 ppm is the most robust signal for quantification. Unlike the aldehyde proton, it is less susceptible to exchange broadening or saturation transfer, and unlike the ring protons, it appears in a relatively clear spectral window.

Comparative Analysis: Product vs. Impurities

In synthetic workflows, this aldehyde is often derived from 4-methyl-4-vinyltetrahydropyran (via oxidative cleavage) or (4-methyloxan-4-yl)methanol (via oxidation). Distinguishing the product from these precursors is critical.

Scenario A: Incomplete Oxidation (Alcohol Impurity)

• Impurity: (4-methyloxan-4-yl)ethanol.

• Spectral Change:

  • Disappearance: The triplet at 9.8 ppm (CHO).

  • Appearance: A triplet or multiplet at ~3.6–3.7 ppm (–CH ₂OH).

  • Shift: The α-methylene shifts upfield from ~2.4 ppm to ~1.5–1.7 ppm due to loss of the carbonyl deshielding effect.

Scenario B: Starting Material (Vinyl Precursor)

• Impurity: 4-methyl-4-vinyltetrahydropyran.

• Spectral Change:

  • Olefinic Region (5.0–6.0 ppm): Look for the characteristic "ABC" pattern of a terminal vinyl group (–CH=CH₂).

  • Aldehyde Region: Completely silent.

Scenario C: Isomer Differentiation (3-substituted)

• Impurity: 2-(4-methyloxan-3-yl)acetaldehyde.

• Differentiation:

  • Symmetry Break: The 3-substituted isomer lacks the plane of symmetry. The ring protons (C2/C6) will split into distinct, non-equivalent multiplets.

  • Multiplicity: The α-methylene (–CH₂–CHO) will likely appear as a doublet of doublets (dd) or multiplet due to coupling with the methine proton at C3, rather than the clean doublet seen in the 4,4-disubstituted product.

Visualization of Interpretation Logic

The following diagram illustrates the decision logic for confirming the identity of 2-(4-methyloxan-4-yl)acetaldehyde.

Figure 1: Decision tree for validating 2-(4-methyloxan-4-yl)acetaldehyde identity via 1H NMR.

Mechanistic Context & Synthesis

Understanding the synthesis aids in interpretation. This aldehyde is typically accessed via:

• Wittig Homologation: From 4-methyltetrahydropyran-4-carbaldehyde.

• Oxidative Cleavage: From 4-methyl-4-allyltetrahydropyran.

The stability of the aldehyde is generally good, but hydration (gem-diol formation) can occur in the presence of water/acid, appearing as a broad signal at ~5.0 ppm and loss of the aldehyde triplet. Always store the compound under inert atmosphere (Argon/N₂) to prevent oxidation to the carboxylic acid (broad singlet >11 ppm).

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

• Sigma-Aldrich. (2024). 2-(Tetrahydro-2H-pyran-4-yl)acetaldehyde Product Specification. (Used for analog comparison). Link

• Kobayashi, S., et al. (2019). 4-Methyltetrahydropyran (4-MeTHP): Application as an Organic Reaction Solvent. Chemistry – An Asian Journal. (Reference for 4-Me-THP ring shifts). Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 131419462, 2-(4-methyloxan-4-yl)acetaldehyde. Link

Sources

• 1. BJOC - Synthesis of odorants in flow and their applications in perfumery [beilstein-journals.org]

High-Precision IR Profiling of Aliphatic Ether-Aldehydes: A Comparative Guide

Executive Summary

In drug development and organic synthesis, aliphatic ether-aldehydes (e.g., methoxyacetaldehyde, 3-ethoxypropanal) represent a unique spectroscopic challenge. They possess two distinct oxygenated functional groups—the carbonyl (C=O) and the ether (C-O-C)—that interact electronically depending on their proximity.

This guide provides a comparative analysis of the Infrared (IR) spectral signatures of these bifunctional molecules against their monofunctional analogs. Unlike standard aliphatic aldehydes,

-alkoxy aldehydes exhibit characteristic "blue shifts" (higher frequency) in their carbonyl absorption due to the inductive withdrawal of the ether oxygen. Understanding these shifts is critical for monitoring reaction progress, such as the oxidation of ether-alcohols or the reduction of ether-esters.

Theoretical Framework: The Electronic Tug-of-War

To accurately interpret the spectrum of an aliphatic ether-aldehyde, one must understand the electronic environment influencing the carbonyl bond stiffness (

). The vibrational frequency ( ) is governed by Hooke’s Law:

Where

is the force constant (bond strength) and is the reduced mass.

The Inductive Effect ( vs. Positioning)

The position of the ether oxygen relative to the aldehyde determines the spectral shift:

• -Alkoxy Effect (e.g., Methoxyacetaldehyde): The ether oxygen is attached to the -carbon. Oxygen is highly electronegative and exerts a strong negative inductive effect (-I). It pulls electron density through the -bond framework, depleting electron density from the carbonyl carbon.[1] This reduces the contribution of the single-bond resonance form ( ), effectively increasing the double-bond character of the carbonyl.

  • Result: The C=O bond stiffens (

    increases), shifting the peak to a higher wavenumber (1735–1750 cm⁻¹).[1]
• -Alkoxy Effect (e.g., 3-Ethoxypropanal): The ether oxygen is separated by two carbons. The inductive effect decays rapidly with distance.

  • Result: The C=O peak remains close to the standard aliphatic aldehyde range (1720–1735 cm⁻¹).

Visualization of Electronic Effects

The following diagram illustrates the mechanistic causality behind the peak shifts.

Figure 1: Mechanistic pathway showing how

-substitution alters carbonyl bond stiffness and spectral frequency.

Comparative Spectral Analysis

The following table contrasts the target class (Ether-Aldehydes) with its constituent monofunctional analogs.

Table 1: Diagnostic Peak Comparison

Functional Group	Vibration Mode	Aliphatic Aldehyde (Control)	Aliphatic Ether (Control)	-Ether-Aldehyde (Target)	-Ether-Aldehyde (Target)
Carbonyl (C=O)	Stretching	1720–1730 cm⁻¹ (Strong)	Absent	1735–1755 cm⁻¹ (Strong)	1720–1735 cm⁻¹ (Strong)
Aldehyde C-H	Fermi Resonance	2820 & 2720 cm⁻¹ (Med, Doublet)	Absent	2820 & 2720 cm⁻¹ (Med, Doublet)	2820 & 2720 cm⁻¹ (Med, Doublet)
Ether (C-O-C)	Asym. Stretch	Absent	1100–1150 cm⁻¹ (Strong)	1100–1140 cm⁻¹ (Strong)	1100–1140 cm⁻¹ (Strong)
Aliphatic C-H	Stretching	2900–2980 cm⁻¹	2850–2960 cm⁻¹	2850–2980 cm⁻¹	2850–2980 cm⁻¹

Key Diagnostic Nuances:

• The Fermi Doublet: This is the "fingerprint" of the aldehyde. Two peaks appear at ~2820 cm⁻¹ and ~2720 cm⁻¹.[2][3] The lower frequency peak (2720 cm⁻¹) is particularly useful as it stands apart from the clutter of alkyl C-H stretches.[3][4] In ether-aldehydes, this doublet remains intact.

• The "Blue Shift" Confirmation: If your synthesis targets methoxyacetaldehyde, but your IR shows a carbonyl at 1720 cm⁻¹, you likely have a contaminant or a hydration product (gem-diol), not the pure

  -ether aldehyde.

Experimental Protocol: Self-Validating Workflow

Aliphatic ether-aldehydes are often volatile and prone to oxidation (forming carboxylic acids) or polymerization. A standard "drop-and-scan" approach often yields poor data. The following protocol ensures data integrity.

Equipment Requirements

• Instrument: FTIR Spectrometer (Resolution: 4 cm⁻¹).

• Sampling Mode: Attenuated Total Reflectance (ATR) with Diamond/ZnSe crystal OR Liquid Transmission Cell (NaCl windows). Note: ATR is preferred for speed to minimize oxidation.

Step-by-Step Methodology

• System Blanking:

  • Clean the ATR crystal with isopropanol.

  • Collect a background spectrum (air) to remove atmospheric CO₂ (2350 cm⁻¹) and H₂O peaks.

• Sample Integrity Check (The "Acid Test"):

  • Before detailed scanning, perform a quick scan.

  • Pass Criteria: Sharp C=O peak (>1720 cm⁻¹).

  • Fail Criteria: Presence of a broad "O-H trough" spanning 2500–3300 cm⁻¹.[5] This indicates the aldehyde has oxidized to a carboxylic acid (e.g., methoxyacetic acid).

• Acquisition:

  • Deposit 1-2 drops of neat liquid onto the crystal.

  • Cover immediately with a volatile cover or cap (if available) to prevent evaporation of low-MW aldehydes.

  • Scan: 16 scans (minimum) to optimize Signal-to-Noise ratio.

• Post-Processing:

  • Apply baseline correction if the baseline drifts due to scattering.

  • Identify the "Fermi Doublet" first to confirm aldehyde functionality.

Workflow Diagram

Figure 2: Operational workflow with built-in quality control to detect sample oxidation.

References

• National Institute of Standards and Technology (NIST). 3-Ethoxypropanal IR Spectrum. NIST Chemistry WebBook, SRD 69.[6][7] Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[8] (Standard text for inductive effects on carbonyl frequencies).

• Khan Academy. IR signals for carbonyl compounds. (Explains the physics of resonance vs. induction). Available at: [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). (Authoritative database for comparative spectra of ethers and aldehydes). Available at: [Link]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 6. 3-Ethoxy-1,2-propanediol [webbook.nist.gov]
• 7. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 8. Methoxyacetaldehyde-diethylacetal | C7H16O3 | CID 78539 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: COSY vs. HSQC Analysis of Tetrahydropyran (THP) Ring Protons

Executive Summary

For researchers characterizing macrolides, polyethers, or carbohydrate scaffolds, the tetrahydropyran (THP) ring presents a distinct analytical bottleneck: the "methylene envelope." Protons at positions C3, C4, and C5 often collapse into a second-order multiplet between 1.4 and 2.0 ppm, rendering 1D

H NMR insufficient for stereochemical assignment.

This guide objectively compares Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) in the context of THP analysis. While HSQC provides superior resolution via carbon-dimension dispersion, COSY remains indispensable for extracting the scalar coupling constants (

) required to determine axial/equatorial configurations.

The Analytical Challenge: THP Stereochemistry

The THP ring typically adopts a chair conformation. The biological activity of THP-containing drugs often depends on the specific orientation (axial vs. equatorial) of substituents.

• Spectral Overlap: The H3, H4, and H5 protons (both axial and equatorial) often resonate within a narrow 0.5 ppm window.

• Coupling Complexity: A single H4 axial proton may couple to H3ax, H3eq, H5ax, and H5eq, creating a complex dddd splitting pattern that is obscured in 1D experiments.

Key Stereochemical Indicators (The Karplus Reality)

To assign configuration, you must resolve the multiplet structure to measure

:

• : Large coupling ( Hz) Anti-periplanar ( ).
• / : Small coupling ( Hz) Gauche ( ).

COSY: The Connectivity Engine

Primary Utility: Establishing spin system connectivity and extracting

-coupling values.

For THP rings, standard magnitude-mode COSY (cosygpqf) is often insufficient due to the dispersive nature of the diagonal peaks, which mask the critical H3/H4/H5 cross-peaks close to the diagonal.

Recommended Protocol: Phase-Sensitive DQF-COSY

Why: The Double-Quantum Filtered (DQF) COSY removes uncoupled singlets (like solvent or methyl groups) and yields absorption-mode lineshapes. This allows for the measurement of "active" couplings directly from cross-peaks.

• Pulse Sequence: cosygpppqf (Bruker) / gDQCOSY (Varian/Agilent).

• Causality: The double-quantum filter suppresses magnetization from isolated spins (singlets), cleaning the spectra of t-butyl or methoxy signals that often obscure the THP region.

• Limitation: Lower sensitivity (approx. 50% of standard COSY) and longer acquisition times.

HSQC: The Resolution Enhancer

Primary Utility: Deconvoluting overlapping proton signals by spreading them into the

C dimension.

In a THP ring, while protons overlap severely, the corresponding carbons (C3, C4, C5) are often well-separated (e.g., 20–35 ppm). HSQC utilizes this carbon dispersion to resolve the protons.

Recommended Protocol: Multiplicity-Edited HSQC

Why: Standard HSQC correlates H to C but does not distinguish CH from CH

. Multiplicity-edited HSQC (similar to DEPT-135) is critical for THP analysis to instantly differentiate the methylene ring protons (C3, C4, C5) from methines (C2, C6).

• Pulse Sequence: hsqcedetgpsisp2.3 (Bruker).[1]

• Visual Output:

  • CH / CH

    : Positive phases (Red/Blue).

  • CH

    : Negative phases (Green/Yellow).

• Causality: The sequence includes a spin-echo period

  that inverts magnetizations of CH groups relative to CH/CH .

Comparative Analysis

Feature	COSY (DQF)	HSQC (Multiplicity Edited)	Comparison for THP Analysis
Primary Information	H-H Connectivity	H-C Correlation	HSQC is essential for assignment; COSY for stereochemistry.
Resolution	Limited by diagonal	High (uses C dispersion)	HSQC resolves the "methylene envelope" where COSY fails.
Stereochemistry	Excellent ( visible)	Poor (no info)	Only COSY can definitively prove axial vs. equatorial via coupling.
Sensitivity	Low (DQF loss)	High (Inverse detection)	HSQC is faster for mass-limited samples.
Differentiation	None (all H are peaks)	CH inverted	HSQC immediately identifies ring methylenes.

Integrated Workflow: The Self-Validating System

To achieve authoritative assignment, do not use these techniques in isolation. Use the HSQC-Filtered COSY Logic .

Step-by-Step Protocol

• Acquire Edited HSQC: Identify the C2-H and C6-H (methines, positive) and C3/C4/C5 (methylenes, negative).

• Annotate Chemical Shifts: Use the HSQC to determine the exact proton chemical shifts of the overlapping multiplets.

• Acquire DQF-COSY: Process with high resolution in F2 (at least 2K points).

• The "Walk" (Validation):

  • Start at the anomeric proton (H1) or the distinct H2/H6 methine.

  • Trace the cross-peak to the neighboring CH

    in the COSY.

  • Cross-Check: Does the proton shift in the COSY match the proton shift of the CH

    in the HSQC? If yes, the assignment is valid.

• Extract Couplings: Slice the COSY row at the validated shift to measure

  (large) vs (small).

Visualization: THP Assignment Workflow

Caption: Logical workflow for deconvoluting THP ring protons. HSQC provides the roadmap; COSY provides the structural details.

Visualization: Magnetization Transfer Logic

Caption: Simplified pulse logic for Edited HSQC. The "Editing" block inverts CH2 phases relative to CH/CH3.[2]

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Chapter 5: Correlations through the Chemical Bond).

• Bruker BioSpin. (2024). User Guide: 2D HSQC NMR Pulse Sequences. (Referencing hsqcedetgpsisp2.3).

• University of Ottawa NMR Facility. (2007).[2] HSQC and Edited HSQC Spectra.

• Reich, H. J. (2024). Structure Determination Using NMR: Spin-Spin Splitting. University of Wisconsin-Madison.

Sources

• 1. nmr.chem.ucsb.edu [nmr.chem.ucsb.edu]
• 2. University of Ottawa NMR Facility Blog: HSQC and Edited HSQC Spectra [u-of-o-nmr-facility.blogspot.com]

Comparative reactivity of 4-methyloxan-4-yl acetaldehyde vs. phenylacetaldehyde

Executive Summary

This guide provides a technical comparison between Phenylacetaldehyde (PAA) —a classic but volatile aromatic building block—and 4-Methyloxan-4-yl acetaldehyde (MOAA) (systematically: (4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde), a modern, physicochemical bioisostere.[1]

While PAA offers high electrophilic reactivity driven by benzylic activation, it suffers from severe instability (polymerization) and metabolic liability.[1] MOAA, characterized by a quaternary carbon adjacent to the acetaldehyde chain, offers superior stability and a lower LogP profile, albeit with sterically modulated reactivity requiring specific activation protocols.[1]

Part 1: Structural & Electronic Analysis

Molecular Architecture

The distinct behaviors of these two aldehydes stem directly from their electronic and steric environments.[1]

Feature	Phenylacetaldehyde (PAA)	4-Methyloxan-4-yl Acetaldehyde (MOAA)
Structure
Electronic State	Activated: Phenyl ring withdraws electron density (inductively) but stabilizes enol forms via conjugation.[1]	Deactivated/Neutral: Ether oxygen is remote; alkyl groups donate electron density, making the carbonyl less electrophilic than PAA.[1]
-Proton Acidity	High (pKa ~13-15): Benzylic activation makes enolization rapid.[1]	Moderate (pKa ~17): Standard aliphatic aldehyde acidity.[1]
Steric Environment	Planar/Open: The phenyl ring is planar, allowing easy nucleophilic approach.[1]	Hindered: The C4 position is a quaternary center (Methyl + Alkyl chains), creating a "neopentyl-like" steric bulk.[1]

The Stability Divergence

The most critical operational difference is shelf-life stability.[1] PAA is notorious for self-polymerization, while MOAA is kinetically stable.[1]

Mechanism of Instability: PAA undergoes rapid trimerization to form 2,4,6-tribenzyl-1,3,5-trioxane .[1] This is catalyzed by trace acids, bases, or even active surfaces on glassware.[1] The benzylic protons facilitate enol formation, which acts as the nucleophile attacking another PAA molecule.[1]

MOAA, lacking the benzylic resonance stabilization and possessing a quaternary center at the

-position, resists this self-aldol/polymerization pathway.[1]

Figure 1: Comparative stability pathways. PAA rapidly degrades via enol intermediates, whereas MOAA remains monomeric due to steric hindrance and lack of benzylic activation.

Part 2: Reactivity in Drug Synthesis[1]

Reductive Amination Performance

Reductive amination is the primary utility for both reagents.[1] However, the protocol must change based on the substrate.[1]

The PAA Challenge: Because PAA is so reactive, mixing it with a secondary amine often leads to:

• Enamine formation (favored by conjugation).

• Aldol dimerization side products before reduction occurs.[1]

• Over-alkylation if using primary amines.[1][2]

The MOAA Challenge: The quaternary center at C4 creates a "neopentyl-like" pocket. While the aldehyde is accessible, the formation of the tetrahedral intermediate (hemiaminal) is sterically crowded.

• Implication: Imine formation is slower.[1]

• Solution: Requires Lewis Acid catalysis (e.g., Titanium(IV) isopropoxide) to activate the carbonyl and scavenge water.[1][3]

Comparative Protocol: Reductive Amination

Target: Synthesis of Tertiary Amines using a Secondary Amine (

)

Step	PAA Protocol (Controlled Reactivity)	MOAA Protocol (Activated Reactivity)
Solvent	DCM or DCE (Keep anhydrous).	THF or DCE.[1]
Additives	Acetic Acid (1 eq) is critical to buffer basicity and prevent polymerization.[1]	Ti(OiPr) (1.2 eq) is recommended to force iminium formation.[1]
Temp	0°C to RT. Do not heat.	RT to 40°C. Heat may be required for bulky amines.[1]
Reductant	NaBH(OAc) (Add immediately).	NaBH(OAc) or NaBH (Add after 2h aging).
Outcome	Fast reaction (30 min). Risk of dimers.[1]	Slower reaction (2-12 h).[1] Clean mono-alkylation.[1]

Self-Validating Experimental Workflow

To ensure scientific integrity, use this workflow to validate reagent quality before committing expensive amines.

Figure 2: Quality Control Workflow. PAA requires immediate NMR verification of the aldehyde proton (triplet ~9.8 ppm) to rule out polymerization.[1] MOAA is generally stable but requires Lewis Acid activation during reaction.

Part 3: Physicochemical & MedChem Implications[1]

For drug development professionals, choosing between these two is often a decision about Lipophilic Ligand Efficiency (LLE) and metabolic stability.[1]

LogP and Solubility

The tetrahydropyran (oxane) ring in MOAA acts as a bioisostere for the phenyl ring in PAA. The ether oxygen reduces lipophilicity without sacrificing significant volume.[1]

• PAA Fragment (Benzyl): Adds ~2.0 to cLogP. High lipophilicity.[1]

• MOAA Fragment: Adds ~0.5 to 1.0 to cLogP. The ether oxygen acts as a hydrogen bond acceptor (HBA), improving aqueous solubility.[1]

Metabolic Stability[1]

• PAA Liability: The benzylic position is a "metabolic hot spot."[1] Cytochrome P450 enzymes rapidly hydroxylate this position or oxidize the aldehyde to Phenylacetic acid (excreted in urine).[1]

• MOAA Advantage: The quaternary center at C4 blocks

  -oxidation.[1] The ether ring is generally robust against oxidative metabolism compared to the phenyl ring.[1]

References

• BenchChem Technical Support. (2025).[1][4] An In-depth Technical Guide to the Chemical Stability and Reactivity of the Aldehyde Group in Phenylacetaldehyde. BenchChem.[4] Link

• Sigma-Aldrich. (n.d.).[1] 2-(Tetrahydro-2H-pyran-4-yl)acetaldehyde Product Information. Merck KGaA.[1] Link

• Abdel-Magid, A. F., et al. (1996).[1][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1]

• Meanwell, N. A. (2011).[1] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591.[1] (Context on THP as Phenyl bioisostere). Link[1]

• ChemicalBook. (2025).[1] (Tetrahydro-pyran-4-yl)-acetaldehyde Properties and Suppliers.Link

Sources

• 1. Phenylacetaldehyde - Wikipedia [en.wikipedia.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Guide: Refractive Index &amp; Density Standards for Oxane (2-Methyl-4-propyl-1,3-oxathiane)

Refractive index and density standards for oxane fragrance materials

Executive Summary & Chemical Definition

In high-impact perfumery, "Oxane" refers specifically to 2-methyl-4-propyl-1,3-oxathiane (CAS 59323-76-1), a potent sulfur-containing heterocyclic compound essential for tropical fruit (passion fruit), blackcurrant, and grapefruit accords.[1][2]

Crucial Disambiguation: Do not confuse this fragrance material with the IUPAC name "oxane," which refers to tetrahydropyran (C5H10O). The fragrance material discussed here is a sulfurated heterocycle (C8H16OS).

This guide establishes the physical property standards—specifically Refractive Index (RI) and Relative Density (Specific Gravity)—required to validate the purity and isomeric ratio of commercial Oxane and its high-cis alternatives (e.g., Tropathiane).

Critical Parameters & Causality

Physical constants are not merely identification numbers; in oxathianes, they are proxies for isomeric purity .

• Stereochemistry Impact: Commercial Oxane is a mixture of cis and trans diastereomers. The cis isomers ((2R,4S) and (2S,4R)) are significantly more odor-active (threshold ~2 ppb) than the trans isomers.

• The Density Correlation: Sulfur atoms are massive relative to carbon/oxygen. Variations in density often indicate oxidation (sulfoxide formation) or hydrolysis (ring opening to mercapto-hexanol), both of which degrade the olfactory profile.

• Refractive Index (RI) Sensitivity: The RI is highly sensitive to temperature and impurities. A deviation of ±0.0005 often signals solvent contamination (e.g., residual triethyl citrate from dilution) or improper cis/trans ratios.

Standardized Data Specifications

The following standards represent the acceptable ranges for high-grade commercial materials (Givaudan Oxane™, Fraterworks Tropathiane™, and generic 2-methyl-4-propyl-1,3-oxathiane).

Table 1: Physical Property Standards (Pure Substance)

Parameter	Standard Range	Test Condition	ISO Standard	Notes
Refractive Index ( )	1.4750 – 1.4850	20°C	ISO 280	High sensitivity to temperature ( ).
Relative Density ( )	0.970 – 0.982	25°C	ISO 279	Value < 0.970 suggests solvent adulteration.
Flash Point	74°C - 77°C	Closed Cup	ISO 2719	Flammable liquid (Class 3).
Appearance	Colorless to Pale Yellow	Visual	-	Darkening indicates oxidation.

Table 2: Comparative Analysis of Alternatives

Material	Trade Name	Key Isomer Profile	Olfactory Impact	RI Trend
Standard Oxane	Oxane (Givaudan)	Mixed Cis/Trans	Intense, Green, Passion Fruit	Baseline (1.475-1.485)
High-Cis Oxathiane	Tropathiane	High Cis (>70%)	Cleaner, More Tropical, Higher Tenacity	Tends toward upper limit (1.482+)
Natural Extract	Passion Fruit Extract	Variable	Complex, less "sulfury" sharp	Variable (Matrix dependent)

Experimental Protocols (Self-Validating Systems)

To ensure data integrity, follow these ISO-aligned protocols. The logic diagrams below illustrate the critical decision paths.

Protocol A: Refractive Index Measurement (ISO 280) [3]

Objective: Determine

with precision .

• Calibration: Verify refractometer using distilled water (

  ) and p-cymene ( ) or a glass calibration plate.

• Temperature Equilibration: Circulate water at 20°C ± 0.2°C through the prism jacket for 15 minutes. Why? Organic sulfur compounds have high coefficients of thermal expansion; a 1°C error can shift RI by 0.0005, causing a false failure.

• Application: Apply 2-3 drops of Oxane. Ensure no air bubbles (sulfur compounds can be viscous/oily).

• Reading: Record value after the borderline stabilizes (approx. 30 seconds).

Protocol B: Density Measurement (ISO 279) [3]

Objective: Determine relative density

or .

• Preferred Method: Oscillating U-tube Density Meter (e.g., Anton Paar).

  • Reasoning: Eliminates meniscus reading errors common with manual pycnometers for volatile sulfur compounds.

• Validation:

  • Inject sample. Check for bubbles (bubbles lower density reading).

  • Viscosity correction must be active if using a digital meter.

Quality Control Workflows (Visualization)

Figure 1: Analytical Validation Workflow

This diagram outlines the logical flow for accepting or rejecting an Oxane batch based on physical standards.

Caption: Figure 1: Step-by-step Quality Control decision tree for Oxane validation.

Figure 2: Isomer Impact on Performance

Understanding the relationship between stereochemistry and physical/olfactive properties.

Caption: Figure 2: The influence of Cis/Trans isomerism on the physical and olfactory profile of Oxane.

References

• The Good Scents Company. (n.d.). Oxane (Firmenich) - Technical Data. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 101010, cis-2-Methyl-4-propyl-1,3-oxathiane. Retrieved from [Link]

• International Organization for Standardization. (1998). ISO 279:1998 Essential oils — Determination of relative density at 20 degrees C.[4][5] Retrieved from [Link]

• International Organization for Standardization. (1998). ISO 280:1998 Essential oils — Determination of refractive index. Retrieved from [Link]

• ScenTree. (n.d.). Oxane - Physico-chemical properties and Synthesis. Retrieved from [Link]

Sources

• 1. cis-2-Methyl-4-propyl-1,3-oxathiane | C8H16OS | CID 101010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. OXANE 50 TEC [studio.dsm-firmenich.com]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. webstore.ansi.org [webstore.ansi.org]
• 5. standards.iteh.ai [standards.iteh.ai]